Cas no 893987-54-7 (N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-sulfonamide)

• Product Name: N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-sulfonamide
• CAS No: 893987-54-7
• MF: C₂₁H₁₇N₃O₂S₂
• MW: 407.508581876755
• CID: 6393062
• PubChem ID: 18562217
• Update Time: 2025-10-28

N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-sulfonamide
• 893987-54-7
• N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]naphthalene-2-sulfonamide
• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)naphthalene-2-sulfonamide
• N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-sulfonamide
• AKOS024618144
• F1898-0300
• 2-Naphthalenesulfonamide, N-[4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl]-

• Inchi： 1S/C21H17N3O2S2/c25-28(26,19-10-7-15-3-1-2-4-17(15)13-19)23-18-8-5-16(6-9-18)20-14-24-11-12-27-21(24)22-20/h1-10,13-14,23H,11-12H2
• InChI Key： FPVFGRJPQJCJTO-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1=CC=C(C2=CN3CCSC3=N2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 407.07621914g/mol
• Monoisotopic Mass: 407.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(4-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}phenyl)naphthalene-2-sulfonamide

Recent Advances in the Study of N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-sulfonamide (CAS: 893987-54-7)

In recent years, the compound N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)naphthalene-2-sulfonamide (CAS: 893987-54-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique imidazo[2,1-b][1,3]thiazole core, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, therapeutic potential, and ongoing research directions.

Recent studies have elucidated the structural and functional attributes of 893987-54-7, revealing its high affinity for specific kinase targets, including but not limited to cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). Molecular docking simulations and X-ray crystallography have provided insights into the binding interactions between this compound and its target proteins, underscoring the critical role of the naphthalene sulfonamide moiety in stabilizing these complexes. These findings have paved the way for the development of optimized derivatives with enhanced selectivity and potency.

In vitro and in vivo evaluations of 893987-54-7 have demonstrated its efficacy in inhibiting tumor cell proliferation and inducing apoptosis across multiple cancer cell lines, including breast, lung, and colorectal carcinomas. Notably, the compound's ability to modulate key signaling pathways, such as the Wnt/β-catenin and PI3K/AKT cascades, has been implicated in its antitumor effects. These observations are supported by transcriptomic and proteomic analyses, which have identified downstream effectors of 893987-54-7-mediated kinase inhibition.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 893987-54-7. Recent preclinical studies have focused on addressing issues related to bioavailability and off-target effects through structural modifications and formulation strategies. For instance, the incorporation of prodrug moieties and nanoparticle-based delivery systems has shown potential in enhancing the compound's therapeutic index. Additionally, synergistic effects with conventional chemotherapeutic agents are being explored to maximize clinical utility.

Looking ahead, the translational potential of 893987-54-7 hinges on the outcomes of ongoing clinical trials and further mechanistic studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives. As the field advances, the integration of computational modeling and high-throughput screening technologies will likely play a pivotal role in identifying novel applications and refining the therapeutic scope of 893987-54-7.